Cas no 2172026-10-5 (2-5-cyclopentyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-cyclopentyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172026-10-5
• MF: C₁₄H₂₄N₄O
• MW: 264.366562843323
• CID: 6264451
• PubChem ID: 165765130
• Update Time: 2025-07-09

2-5-cyclopentyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclopentyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide
• EN300-1597773
• 2172026-10-5
• 2-[5-cyclopentyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide

• Inchi： 1S/C14H24N4O/c1-9(2)10(3)18-14(11-6-4-5-7-11)12(16-17-18)8-13(15)19/h9-11H,4-8H2,1-3H3,(H2,15,19)
• InChI Key： ULSWYZKBNVMVDT-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C2CCCC2)N(C(C)C(C)C)N=N1)N

Computed Properties

• Exact Mass: 264.19501140g/mol
• Monoisotopic Mass: 264.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-5-cyclopentyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide

2-5-Cyclopentyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS No: 2172026-10-5)

The compound 2-5-cyclopentyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS No: 2172026-10-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, which have been explored in recent research studies.

Chemical Structure and Properties

The molecular structure of 2-cyclopentyl and 3-methylbutanoyl groups attached to the 1,2,3-triazole ring creates a versatile platform for chemical reactivity and biological interaction. The cyclopentyl group contributes to the molecule's stability and hydrophobicity, while the triazole ring provides opportunities for hydrogen bonding and other non-covalent interactions. Recent studies have highlighted the importance of such heterocyclic structures in drug design and materials science.

Synthesis and Applications

The synthesis of this compound involves a multi-step process that includes the formation of the triazole ring via click chemistry, followed by functionalization with the cyclopentyl and alkoxy groups. Researchers have optimized these steps to achieve high yields and purity levels, making this compound accessible for further studies.

In terms of applications, cyclopentyl-containing triazoles have shown promise in the development of new pharmaceutical agents due to their ability to modulate biological pathways. For instance, recent research has explored their potential as inhibitors of certain enzymes involved in metabolic disorders.

Moreover, the compound's stability under various conditions makes it suitable for use in high-performance materials. Its ability to form supramolecular assemblies has been investigated for applications in nanotechnology and sensor development.

Structural Insights and Stability

The cyclopentane ring in this compound provides rigidity to the molecule, enhancing its thermal stability. This feature is particularly advantageous in industrial processes where high temperatures are involved. Additionally, the presence of the triazole ring contributes to electronic properties that can be tuned for specific applications.

Recent computational studies have provided deeper insights into the electronic distribution within the molecule, revealing potential sites for further functionalization. These findings have opened new avenues for tailoring the compound's properties according to specific requirements.

Conclusion

In summary, 2-cyclopentyl-1-(3-methylbutanoyl)-1H-1,2,3-triazolium acetamide (CAS No: 2172026-10-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and favorable properties make it an attractive candidate for further research and development.